Cas no 140424-04-0 (Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-)

• Product Name: Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
• CAS No: 140424-04-0
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 153966
• PubChem ID: 3072116
• Update Time: 2025-04-19

Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[2,3-c]-1,2,4-triazole,3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-
• 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
• 140424-04-0
• DTXSID60161388
• BRN 4885571
• 3-(1,3-Benzodioxol-5-yl)-5-(4-methoxyphenyl)thiazolo(2,3-c)-1,2,4-triazole
• Thiazolo(2,3-c)-1,2,4-triazole, 3-(1,3-benzodioxol-5-yl)-5-(4-methoxyphenyl)-

• Inchi： 1S/C18H13N3O3S/c1-22-13-5-2-11(3-6-13)14-9-25-18-20-19-17(21(14)18)12-4-7-15-16(8-12)24-10-23-15/h2-9H,10H2,1H3
• InChI Key： ROXIQNCJQJRGQE-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N2C1=NN=C2C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 351.06789
• Monoisotopic Mass: 351.067762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.1
• XLogP3: 4.4

Experimental Properties

• Density: 1.5
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.746
• PSA: 57.88